Cas no 114108-63-3 (Phenol, 4-(octadecylthio)-)

• Product Name: Phenol, 4-(octadecylthio)-
• CAS No: 114108-63-3
• MF: C₂₄H₄₂OS
• MW: 378.654686450958
• CID: 1201331
• Update Time: 2024-08-02

Phenol, 4-(octadecylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(octadecylthio)-

• Inchi： 1S/C24H42OS/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-26-24-20-18-23(25)19-21-24/h18-21,25H,2-17,22H2,1H3
• InChI Key： OBTQRUBZAQJPPM-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(SCCCCCCCCCCCCCCCCCC)C=C1

Computed Properties

• Exact Mass: 378.29586

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 496.7±28.0 °C(Predicted)
• PSA: 20.23
• pka: 9.75±0.15(Predicted)